n-Tert-butoxycarbonyl-propargylglycine ethyl ester

• Molecular Formula: C12H19NO4
• Molecular Weight: 241.28 g/mol
• IUPAC Name: ethyl 2-[(2-methylpropan-2-yl)oxycarbonyl-prop-2-ynylamino]acetate
• InChI: InChI=1S/C12H19NO4/c1-6-8-13(9-10(14)16-7-2)11(15)17-12(3,4)5/h1H,7-9H2,2-5H3
• InChI Key: QZRPXQZPQGTPCA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(CC#C)C(=O)OC(C)(C)C

Description

N-Tert-butoxycarbonyl-propargylglycine ethyl ester is a useful research compound. Its molecular formula is C12H19NO4 and its molecular weight is 241.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Various enzymes shown in the following Table 1 were weighed in amounts shown in the following Table 2, respectively. Then, into the above-mentioned enzyme was added a solution prepared by dissolving 0.1 ml of a 2 M tert-butyl methyl ether solution of N-tert-butoxycarbonyl-propargylglycine ethyl ester into 5 ml of a 100 mM potassium phosphate buffering solution (pH 7.0). The resultant solution was stirred at 40° C. for 20 hours. Then, 6.4 ml of water and 8.6 ml of acetonitrile were added and mixed. The resultant uniform solution was analyzed by HPLC [column: CHIRALCEL OJ-RH, 4.6 mmφ×15 cm (manufactured by Daicel Chemical Industries, Ltd.)], and the yields and enantiomer excess of the resultant optically active N-tert-butoxycarbonyl-propargylglycine and N-tert-butoxycarbonyl-propargylglycine ethyl ester were calculated. The results are shown in Table 2.